molecular formula C9H7Br2N B8591323 2,5-Bis(bromomethyl)benzonitrile CAS No. 160039-16-7

2,5-Bis(bromomethyl)benzonitrile

Cat. No.: B8591323
CAS No.: 160039-16-7
M. Wt: 288.97 g/mol
InChI Key: ZDZRJUYXHITYOL-UHFFFAOYSA-N
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Description

2,5-Bis(bromomethyl)benzonitrile (CAS No. 64746-04-9) is a brominated aromatic compound with the molecular formula C₁₀H₆Br₂N₂ and an average molecular weight of 313.98 g/mol . Structurally, it features two bromomethyl (-CH₂Br) groups at the 2- and 5-positions of a benzonitrile backbone, which also includes two nitrile (-CN) groups at the 1- and 4-positions (Figure 1). This configuration renders the compound highly reactive, particularly in nucleophilic substitution and polymerization reactions, making it valuable in organic synthesis and materials science .

Properties

CAS No.

160039-16-7

Molecular Formula

C9H7Br2N

Molecular Weight

288.97 g/mol

IUPAC Name

2,5-bis(bromomethyl)benzonitrile

InChI

InChI=1S/C9H7Br2N/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3H,4-5H2

InChI Key

ZDZRJUYXHITYOL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CBr)C#N)CBr

Origin of Product

United States

Comparison with Similar Compounds

Data Table: Structural and Functional Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents CAS No. Applications/Notes References
2,5-Bis(bromomethyl)benzonitrile C₁₀H₆Br₂N₂ 313.98 -BrCH₂, -CN 64746-04-9 Organic synthesis, polymers
1,4-Bis(bromomethyl)-2,5-dimethylbenzene C₁₀H₁₂Br₂ 292.01 -BrCH₂, -CH₃ 35168-62-8 Cross-linking agents
3,5-Bis(trifluoromethyl)benzonitrile C₉H₃F₆N 239.12 -CF₃, -CN 51012-27-2 High-stability intermediates
OPBMMB Polymer Variable -BrCH₂, -OC₈H₁₇ N/A Organic photovoltaics
3,5-Bis(methylsulfonyl)benzonitrile C₉H₈N₂O₄S₂ 272.30 -SO₂CH₃, -CN 169696-83-7 Pharmaceuticals, catalysts

Key Findings

  • Reactivity Trends : Compounds with electron-withdrawing groups (e.g., -CF₃, -CN) exhibit higher oxidative stability but lower nucleophilic substitution rates compared to bromomethyl analogues .
  • Applications : Bromomethylated benzonitriles are preferred in polymer chemistry, whereas sulfonyl or trifluoromethyl derivatives are used in high-performance materials and pharmaceuticals .

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